4-[4-(4-morpholinyl)-3-nitrophenyl]-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone
Overview
Description
4-[4-(4-morpholinyl)-3-nitrophenyl]-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone is a useful research compound. Its molecular formula is C25H27N5O5 and its molecular weight is 477.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 477.20121898 g/mol and the complexity rating of the compound is 833. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
- Chemical Synthesis and Mannich Reaction : The condensation of 1(2H)-phthalazinones with secondary amines and formaldehyde yields N-Mannich bases, demonstrating the chemical versatility of phthalazinone derivatives in organic synthesis. This process involves the reaction with secondary amines like morpholine, showcasing the potential utility of compounds like "4-[4-(4-morpholinyl)-3-nitrophenyl]-2-[2-oxo-2-(1-piperidinyl)ethyl]-1(2H)-phthalazinone" in forming Mannich bases, which are valuable in various synthetic pathways (Mustafa et al., 1964).
Potential Biological Activities
- Antimicrobial Activity : The synthesis of novel 4-biphenyl-4-yl-(2H)-phthalazin-1-one derivatives and their subsequent reactions under Mannich reaction conditions, including with morpholine, highlighted the potential antimicrobial activity of these compounds. Such research indicates that derivatives of 1(2H)-phthalazinone, by extension, could exhibit antimicrobial properties, making them of interest in the development of new antimicrobial agents (Abubshait et al., 2011).
Kinetic Studies
- Reactivity in Microemulsions : Studies on the kinetics of nitroso group transfer from alkyl nitrites to secondary amines like morpholine in microemulsions provide insights into the reactivity of such compounds in specialized environments. This research contributes to understanding the chemical behavior of compounds containing morpholine and similar structures in complex reaction media, which could inform their applications in chemical synthesis and potential pharmaceutical formulations (García‐Río et al., 1996).
The synthesis and characterization of dihydropyrimidinone derivatives containing piperazine/morpholine moiety indicate the utility of such structures in creating novel compounds with potential biological activities. This research underscores the importance of 1(2H)-phthalazinone derivatives in medicinal chemistry and drug design, suggesting that "this compound" could serve as a key precursor or structural motif in the development of new therapeutic agents (Bhat et al., 2018).
Properties
IUPAC Name |
4-(4-morpholin-4-yl-3-nitrophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)phthalazin-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27N5O5/c31-23(28-10-4-1-5-11-28)17-29-25(32)20-7-3-2-6-19(20)24(26-29)18-8-9-21(22(16-18)30(33)34)27-12-14-35-15-13-27/h2-3,6-9,16H,1,4-5,10-15,17H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNJWNURPTDDXPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2C(=O)C3=CC=CC=C3C(=N2)C4=CC(=C(C=C4)N5CCOCC5)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27N5O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.